Cas no 2679829-12-8 (rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679829-12-8
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5631263
• PubChem ID: 165930066
• Update Time: 2025-10-28

rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• 2679829-12-8
• EN300-28290450

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)13(21)18-7-6-10(12(19)20)8-11(18)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)/t10-,11+/m1/s1
• InChI Key： XSHLGYWTCPWCSD-MNOVXSKESA-N
• SMILES： FC(C(N1CC[C@@H](C(=O)O)C[C@H]1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Introduction to rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679829-12-8)

Rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679829-12-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a phenyl group and a trifluoroacetyl moiety, which contribute to its potential therapeutic applications.

The chemical structure of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is of particular interest due to its chirality. The presence of chiral centers at the 2 and 4 positions of the piperidine ring results in the formation of diastereomers. The racemic mixture of this compound contains equal amounts of both enantiomers, which can have different biological activities and pharmacological properties. Understanding the stereochemical aspects of this compound is crucial for optimizing its use in drug development.

Recent studies have explored the potential of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid as a lead compound for various therapeutic targets. One notable area of research is its application in the treatment of neurological disorders. The trifluoroacetyl group has been shown to enhance the lipophilicity and brain penetration of the compound, making it a promising candidate for crossing the blood-brain barrier (BBB). This property is particularly valuable for developing drugs that target central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological applications, rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The synthesis of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-amino-piperidine with 3-bromobenzaldehyde followed by a series of transformations including acylation and trifluoroacetylation. The final step typically involves hydrolysis to obtain the carboxylic acid form. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

The pharmacokinetic properties of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid have been studied extensively to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has good oral bioavailability and a relatively long half-life, which are desirable attributes for a potential therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid. Prodrugs are biologically inactive derivatives that are converted into the active drug through metabolic processes in the body. By designing prodrugs with improved physicochemical properties, it is possible to enhance the drug's delivery to target tissues and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid in human subjects. Early-phase trials have shown promising results with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, rac-(2R,4S)-2-phenyl-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS No. 2679829-138) represents an exciting area of research with significant potential for developing novel therapeutics. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for treating various diseases. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.